Cas no 578715-81-8 (methyl (3α,5α)-1-oxaspiro[2.3]hexane-5-carboxylate)

• Product Name: methyl (3α,5α)-1-oxaspiro[2.3]hexane-5-carboxylate
• CAS No: 578715-81-8
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 947675
• Update Time: 2025-05-20

methyl (3α,5α)-1-oxaspiro[2.3]hexane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[2.3]hexane-5-carboxylicacid,methylester,cis-(9CI)
• 1-Oxaspiro[2.3]hexane-5-carboxylic acid, methyl ester, (3α,5α)-
• methyl (3α,5α)-1-oxaspiro[2.3]hexane-5-carboxylate

• Inchi： 1S/C7H10O3/c1-9-6(8)5-2-7(3-5)4-10-7/h5H,2-4H2,1H3/t5-,7+
• InChI Key： ZUMWWUYGNLZBKS-IAQIWYKVSA-N
• SMILES： O1[C@@]2(C[C@H](C(OC)=O)C2)C1

Additional information on methyl (3α,5α)-1-oxaspiro[2.3]hexane-5-carboxylate

Methyl (3α,5α)-1-Oxaspiro[2.3]Hexane-5-Carboxylate: A Comprehensive Overview

The compound with CAS No 578715-81-8, known as methyl (3α,5α)-1-oxaspiro[2.3]hexane-5-carboxylate, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which combines a six-membered ring with an oxygen atom and a methyl ester group. The spirocyclic system is a defining feature of this molecule, contributing to its distinct chemical properties and potential applications.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery and materials science. The spiro ring system in methyl (3α,5α)-1-oxaspiro[2.3]hexane-5-carboxylate provides a rigid framework that can be exploited for various purposes. For instance, researchers have explored its potential as a building block for more complex molecules with tailored functionalities. The presence of the oxygen atom in the spiro ring introduces additional electronic effects, making this compound suitable for applications in catalysis and polymer chemistry.

The synthesis of methyl (3α,5α)-1-oxaspiro[2.3]hexane-5-carboxylate involves a multi-step process that typically begins with the preparation of the spirocyclic core. This is often achieved through intramolecular cyclization reactions, where the formation of the spiro ring is facilitated by appropriate functional groups. The stereochemistry of the molecule, particularly the (3α,5α) configuration, plays a crucial role in determining its physical and chemical properties. Recent advancements in asymmetric synthesis have enabled the selective formation of this stereoisomer, which is essential for its intended applications.

In terms of applications, methyl (3α,5α)-1-oxaspiro[2.3]hexane-5-carboxylate has shown promise in the field of polymer science. Its rigid structure and functional groups make it an ideal candidate for use as a monomer in the synthesis of high-performance polymers. These polymers exhibit enhanced mechanical properties and thermal stability, making them suitable for use in advanced materials such as composites and coatings.

Moreover, this compound has been investigated for its potential in drug delivery systems. The spirocyclic structure allows for controlled release mechanisms, which are critical in pharmaceutical applications. Recent research has focused on modifying the ester group to enhance biocompatibility and improve drug targeting capabilities.

The chemical stability of methyl (3α,5α)-1-oxaspiro[2.3]hexane-5-carboxylate is another key aspect that makes it attractive for various industrial applications. Its resistance to degradation under harsh conditions ensures long-term performance in demanding environments.

In conclusion, methyl (3α,5α)-1-oxaspiro[2.3]hexane-5-carboxylate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique spirocyclic structure and functional groups make it a valuable building block for advanced materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its role in modern chemistry is expected to grow significantly.